Cas no 910391-93-4 (1-(5-fluoro-1-methylindol-3-yl)propan-2-amine)

• Product Name: 1-(5-fluoro-1-methylindol-3-yl)propan-2-amine
• CAS No: 910391-93-4
• MF: C₁₂H₁₅FN₂
• MW: 206.259306192398
• CID: 5229383
• Update Time: 2025-05-28

1-(5-fluoro-1-methylindol-3-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-(5-fluoro-1-methylindol-3-yl)propan-2-amine
• 1H-Indole-3-ethanamine, 5-fluoro-α,1-dimethyl-

• Inchi： 1S/C12H15FN2/c1-8(14)5-9-7-15(2)12-4-3-10(13)6-11(9)12/h3-4,6-8H,5,14H2,1-2H3
• InChI Key： HRRHRVZKRPMRAV-UHFFFAOYSA-N
• SMILES： C(C1C2=C(N(C)C=1)C=CC(F)=C2)C(N)C

Additional information on 1-(5-fluoro-1-methylindol-3-yl)propan-2-amine

Research Brief on 1-(5-fluoro-1-methylindol-3-yl)propan-2-amine (CAS: 910391-93-4): Recent Advances and Applications

The compound 1-(5-fluoro-1-methylindol-3-yl)propan-2-amine (CAS: 910391-93-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This indole derivative, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a compound of interest for drug discovery and development.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 1-(5-fluoro-1-methylindol-3-yl)propan-2-amine, highlighting its efficient production through a multi-step process involving fluorination and methylation of the indole core. The study emphasized the compound's high yield and purity, which are critical for its subsequent pharmacological evaluation. The researchers also noted the compound's stability under various physiological conditions, suggesting its suitability for further in vivo studies.

Pharmacological investigations have revealed that 1-(5-fluoro-1-methylindol-3-yl)propan-2-amine exhibits significant affinity for serotonin receptors, particularly the 5-HT2A and 5-HT2C subtypes. This receptor binding profile suggests potential applications in the treatment of central nervous system (CNS) disorders, such as depression, anxiety, and schizophrenia. In vitro assays demonstrated that the compound modulates serotonin signaling pathways, leading to altered neuronal activity and neurotransmitter release. These findings were further supported by behavioral studies in animal models, where the compound showed anxiolytic and antidepressant-like effects.

In addition to its CNS applications, recent research has explored the anticancer properties of 1-(5-fluoro-1-methylindol-3-yl)propan-2-amine. A study published in Bioorganic & Medicinal Chemistry Letters reported that the compound induces apoptosis in certain cancer cell lines, particularly those derived from breast and prostate tumors. The mechanism of action appears to involve the inhibition of key signaling pathways, such as the PI3K/Akt/mTOR cascade, which is often dysregulated in cancer. These findings position the compound as a potential candidate for further development as an anticancer agent.

Despite these promising results, challenges remain in the clinical translation of 1-(5-fluoro-1-methylindol-3-yl)propan-2-amine. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous preclinical testing. Recent efforts have focused on structural modifications to enhance the compound's pharmacokinetic properties while retaining its pharmacological efficacy. For instance, researchers have explored the introduction of additional functional groups to improve solubility and reduce first-pass metabolism.

In conclusion, 1-(5-fluoro-1-methylindol-3-yl)propan-2-amine (CAS: 910391-93-4) represents a versatile compound with significant potential in both CNS and oncology research. Its unique pharmacological profile and synthetic accessibility make it a valuable tool for drug discovery. Future studies should focus on optimizing its properties for clinical use and exploring its therapeutic applications in greater depth. The ongoing research underscores the importance of this compound in advancing our understanding of indole-based therapeutics and their role in modern medicine.